t-Butyl 4-[5-(1-aminoethyl)pyridin-2-yl]piperazin-1-carboxylate

• Molecular Formula: C16H26N4O2
• Molecular Weight: 306.40 g/mol
• IUPAC Name: tert-butyl 4-[5-(1-aminoethyl)pyridin-2-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H26N4O2/c1-12(17)13-5-6-14(18-11-13)19-7-9-20(10-8-19)15(21)22-16(2,3)4/h5-6,11-12H,7-10,17H2,1-4H3
• InChI Key: XWAWZEZWBPDDPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(C=C1)N2CCN(CC2)C(=O)OC(C)(C)C)N

Description

T-Butyl 4-[5-(1-aminoethyl)pyridin-2-yl]piperazin-1-carboxylate is a useful research compound. Its molecular formula is C16H26N4O2 and its molecular weight is 306.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

900 mg of the t-butyl-4-(5-cyanopyridin-2-yl)piperazin-1-carboxylate [140-1] was dissolved in 40 mL of tetrahydrofuran, then 2.5 mL of methylmagnesium bromide (3.0M diethyl ether solution) was added under an ice-cold condition, and stirred at the same temperature for 1 hour. Thereafter, the temperature was increased back to room temperature and stirred overnight. Thereto, a saturated aqueous solution of ammonium chloride was added under an ice-cold condition, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over anhydrous magnesium sulfate. The insolubles were filtered, and the filtrate was concentrated under reduced pressure. The obtained residue was dissolved in 50 mL of methanol, then 850 mg of sodium boronhydride was added under an ice-cold condition, and the mixture was stirred at the same temperature for 2 hours and a half. The reaction mixture was added with water, and extracted with chloroform. The organic layer was washed with saturated brine and dried over anhydrous magnesium sulfate, and the insolubles were filtered. The filtrate was concentrated under reduced pressure, and the thus obtained residue was purified by silica gel column chromatography, to obtain 950 mg of t-butyl 4-[5-(1-aminoethyl)pyridin-2-yl]piperazin-1-carboxylate [140-2] as a white solid.